Cas no 851398-42-0 (3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

3-Methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core with methyl, phenyl, and sulfanyl substituents. This structure confers unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The thienopyrimidinone scaffold is known for its bioactivity, particularly in kinase inhibition and antimicrobial applications. The presence of the sulfanyl group enhances reactivity for further functionalization, while the phenyl ring contributes to π-stacking interactions. Its well-defined crystalline form ensures high purity and stability, facilitating precise synthetic applications. This compound is particularly useful in the development of pharmacophores and optoelectronic materials due to its rigid, conjugated framework.

3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one structure

851398-42-0 structure

Product Name:3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

CAS No:851398-42-0

MF:C₁₃H₁₀N₂OS₂

MW:274.361299991608

CID:3105855

PubChem ID:2466780

Update Time:2025-10-31

3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-Mercapto-3-methyl-6-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
- 3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
- EN300-05693
- 3-methyl-6-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
- 851398-42-0
- 3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- BJB39842
- AKOS000122435
- Z57991062
- Inchi： 1S/C13H10N2OS2/c1-15-12(16)9-7-10(8-5-3-2-4-6-8)18-11(9)14-13(15)17/h2-7H,1H3,(H,14,17)
- InChI Key： RLGAFBGPXFDVFP-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2)=CC2C(N(C)C(NC1=2)=S)=O

Computed Properties

Exact Mass: 274.02345529Da
Monoisotopic Mass: 274.02345529Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 92.7Å²

3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-05693-0.05g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	0.05g	$53.0	2023-10-28
Enamine	EN300-05693-0.1g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	0.1g	$83.0	2023-10-28
Enamine	EN300-05693-0.25g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	0.25g	$116.0	2023-10-28
Enamine	EN300-05693-0.5g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	0.5g	$218.0	2023-10-28
Enamine	EN300-05693-1.0g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	1g	$314.0	2023-06-10
Enamine	EN300-05693-2.5g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	2.5g	$614.0	2023-10-28
Enamine	EN300-05693-5.0g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	5g	$908.0	2023-06-10
Enamine	EN300-05693-10.0g	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	10g	$1346.0	2023-06-10
1PlusChem	1P019IM6-50mg	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	50mg	$124.00	2024-04-21
1PlusChem	1P019IM6-100mg	3-methyl-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	851398-42-0	95%	100mg	$160.00	2024-04-21